Cas no 2140-79-6 (2'-O-Methyl Adenosine)

• Product Name: 2'-O-Methyl Adenosine
• CAS No: 2140-79-6
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• MDL: MFCD00056002
• CID: 42514
• PubChem ID: 160871099
• Update Time: 2025-11-27

2'-O-Methyl Adenosine Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methyladenosine
• 2'-OMe-A
• 2′-O-Methyladenosine
• (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-methoxyoxolan-3-ol
• 2'-O-Methyl-adenosine
• (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-methoxytetrahydrofuran-3-ol
• 2'-methoxyadenosine
• 2'-methyl-adenosine
• 2'-OMeAdenosine
• 2'-O-methylAdo
• 2'-O-Methyl-D-adenosine
• Adenosine,2'-O-methyl
• UNII-02YX82IHZ5
• Adenosine, 2'-O-methyl-
• 2'-O-Methyl adenosine
• cordysinin B
• 02YX82IHZ5
• 2-O-Methyladenosine
• (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-methoxy-tetrahydrofuran-3-ol
• 2''-O-Methyladenosi
• 2’-O-Methyladenosine
• 2`-O-Methyladenosine
• 2''-O-Methyladenosine
• 2'-O-Me-Ado
• 2'-O-Me-A
• BCP17411
• PDSP1_001054
• HG1274
• PDSP2_00
• 2'-O-Methyl Adenosine

• MDL： MFCD00056002
• Inchi： 1S/C11H15N5O4/c1-19-8-7(18)5(2-17)20-11(8)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
• InChI Key： FPUGCISOLXNPPC-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)OC)O

Computed Properties

• Exact Mass: 281.11200
• Monoisotopic Mass: 281.112404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.84
• Melting Point: 206.0 to 210.0 deg-C
• Boiling Point: 623.8°C at 760 mmHg
• Flash Point: 331 °C
• Refractive Index: 1.794
• Water Partition Coefficient: Soluble in water.
• PSA: 128.54000
• LogP: -0.74470
• Sensitiveness: Sensitive to heat
• λmax: 259(H2O)(lit.)

2'-O-Methyl Adenosine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents